4-((1-(2-(4-fluorophenoxy)acetyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-[2-(4-fluorophenoxy)acetyl]azetidin-3-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C17H16FNO5/c1-11-6-14(7-17(21)23-11)24-15-8-19(9-15)16(20)10-22-13-4-2-12(18)3-5-13/h2-7,15H,8-10H2,1H3
• InChI Key: CACRANKSCFFYOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C17H16FNO5
• Molecular Weight: 333.31 g/mol

Description

The compound “4-((1-(2-(4-fluorophenoxy)acetyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one” is a complex organic molecule. It contains several functional groups including a fluorophenoxy group, an acetyl group, an azetidinyl group, and a pyranone group. These functional groups suggest that the compound may have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azetidinyl (a type of four-membered ring) and pyranone (a type of six-membered ring with a ketone) groups could make the structure quite complex.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the acetyl group could undergo reactions such as hydrolysis or reduction, and the fluorophenoxy group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the fluorine atom could increase the compound’s stability and electronegativity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information, it’s hard to predict the exact mechanism of action of this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.